Cas no 2137462-62-3 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(4-iodo-1-methyl-1H-pyrazol-5-yl)acetic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(4-iodo-1-methyl-1H-pyrazol-5-yl)acetic acid
• CAS No: 2137462-62-3
• MF: C₂₁H₁₈IN₃O₄
• MW: 503.289797306061
• CID: 5255454
• PubChem ID: 165439458
• Update Time: 2025-05-22

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(4-iodo-1-methyl-1H-pyrazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(4-iodo-1-methyl-1H-pyrazol-5-yl)acetic acid
• 2137462-62-3
• EN300-385418

• Inchi： 1S/C21H18IN3O4/c1-25-19(17(22)10-23-25)18(20(26)27)24-21(28)29-11-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-10,16,18H,11H2,1H3,(H,24,28)(H,26,27)
• InChI Key： VAEFZXGHIHFBNR-UHFFFAOYSA-N
• SMILES： IC1C=NN(C)C=1C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 503.03420g/mol
• Monoisotopic Mass: 503.03420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(4-iodo-1-methyl-1H-pyrazol-5-yl)acetic acid

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(4-iodo-1-methyl-1H-pyrazol-5-yl)acetic acid: A Comprehensive Overview

The compound with CAS No 2137462-62-3, known as 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(4-iodo-1-methyl-1H-pyrazol-5-yl)acetic acid, is a highly specialized molecule with significant potential in the field of drug discovery and chemical synthesis. This compound is characterized by its unique structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group, an iodinated pyrazole moiety, and a central acetic acid backbone. The integration of these functional groups makes this compound a versatile building block for various applications in medicinal chemistry.

Recent advancements in chemical synthesis have enabled the precise construction of complex molecules like this one. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during synthetic procedures. The presence of the iodine atom in the pyrazole ring introduces additional electronic and steric properties, which can be exploited for tuning the molecule's reactivity and bioavailability. This combination makes the compound an attractive candidate for exploring novel therapeutic agents targeting various disease states.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The Fmoc group can be selectively removed under specific conditions, allowing for the incorporation of this molecule into larger peptide or protein structures. This property is particularly valuable in the design of bioconjugates and targeted drug delivery systems. Moreover, the iodinated pyrazole moiety can serve as a site for further functionalization, enabling the creation of diverse derivatives with enhanced pharmacokinetic profiles.

Recent studies have highlighted the importance of iodinated heterocycles in medicinal chemistry. The pyrazole ring, with its inherent aromaticity and nitrogen atoms, provides a platform for hydrogen bonding and π-interactions, which are critical for molecular recognition and binding affinity. The substitution pattern on the pyrazole ring (specifically at positions 4 and 5) further influences these properties, making this compound a valuable tool for exploring structure-activity relationships (SAR) in drug design.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and fluorine chemistry. The key steps include the preparation of the Fmoc group, followed by its coupling with the acetic acid backbone and subsequent incorporation of the iodinated pyrazole moiety. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the reaction conditions and improve yields.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymatic targets. While further studies are required to fully elucidate its pharmacological profile, these findings suggest that it could serve as a lead compound for developing novel therapeutics. The ability to modulate its structure through site-specific modifications offers exciting possibilities for enhancing its potency and selectivity.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the molecular structure and purity of this compound. These tools provide critical insights into the stereochemistry and regioselectivity of synthetic pathways, ensuring that the final product meets rigorous quality standards.

In conclusion, 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(4-iodo-1-methyl-1H-pyrazol-5-yllacetic acid represents a significant advancement in chemical synthesis and drug discovery. Its unique structural features, combined with recent research findings, position it as a valuable asset for developing innovative therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing modern medicine.